Cas no 1922129-43-8 ((E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one)
1922129-43-8 structure
Product Name:(E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
CAS No:1922129-43-8
MF:C34H40O6
MW:544.677810668945
CID:4670362
PubChem ID:134714945
Update Time:2024-11-26
(E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- Galanganone B
- (E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)
- 1922129-43-8
- (E)-1-[2,4-dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
- (E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
-
- Inchi: 1S/C34H40O6/c1-3-4-5-6-7-8-9-10-11-12-28(25-16-20-27(36)21-17-25)32-30(38)23-31(40-2)33(34(32)39)29(37)22-15-24-13-18-26(35)19-14-24/h11-23,28,35-36,38-39H,3-10H2,1-2H3/b12-11+,22-15+/t28-/m0/s1
- InChI Key: NVLDQJNCARJUPM-RECGWBGGSA-N
- SMILES: OC1C(C(/C=C/C2C=CC(=CC=2)O)=O)=C(C=C(C=1[C@H](C1C=CC(=CC=1)O)/C=C/CCCCCCCCC)O)OC
Computed Properties
- Exact Mass: 544.28248899g/mol
- Monoisotopic Mass: 544.28248899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 15
- Complexity: 764
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: 9.8
Experimental Properties
- Color/Form: Yellow powder
(E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G30900-5 mg |
GalanganoneB |
1922129-43-8 | 5mg |
¥6080.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4091-1 mg |
Galanganone B |
1922129-43-8 | 1mg |
¥3075.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G30900-5mg |
GalanganoneB |
1922129-43-8 | ,97.5% | 5mg |
¥6080.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4091-5mg |
Galanganone B |
1922129-43-8 | 5mg |
¥ 4280 | 2024-07-20 | ||
| TargetMol Chemicals | TN4091-5 mg |
Galanganone B |
1922129-43-8 | 98% | 5mg |
¥ 4,280 | 2023-07-11 | |
| TargetMol Chemicals | TN4091-1 mL * 10 mM (in DMSO) |
Galanganone B |
1922129-43-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6500 | 2023-09-15 | |
| TargetMol Chemicals | TN4091-1 ml * 10 mm |
Galanganone B |
1922129-43-8 | 1 ml * 10 mm |
¥ 6500 | 2024-07-20 |
(E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1922129-43-8 ((E)-1-[2,4-Dihydroxy-3-[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one) Related Products
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